![molecular formula C21H23N3O5S B2704644 methyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate CAS No. 1252919-23-5](/img/no-structure.png)
methyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Heterocyclic Systems
Methyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate and similar compounds have been utilized in the synthesis of various heterocyclic systems. These compounds serve as reagents in the preparation of fused pyrimidinones and other complex heterocycles, which are integral in the development of pharmaceuticals and agrochemicals. For instance, methyl 2-[bis(acetyl)ethenyl]aminopropenoate, a related compound, has been used to synthesize derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones (Selič & Stanovnik, 1997).
Use in Herbicide Synthesis
These compounds are also instrumental in the synthesis of herbicides. For example, ZJ0273, a herbicidal ingredient, has been synthesized using similar molecular structures for weed control in crops like oilseed rape in China. This demonstrates the compound's relevance in agronomy and pest management (Yang, Ye & Lu, 2008).
Anticancer and Apoptosis Inducing Properties
Some derivatives of thieno[3,2-d]pyrimidines, closely related to the query compound, have been found to induce apoptosis in cancer cells. This highlights their potential as anticancer agents. For instance, 4-anilino-N-methylthieno[3,2-d]pyrimidines have shown potent apoptosis-inducing properties in breast cancer models (Kemnitzer et al., 2009).
Histone Deacetylase Inhibition
Some pyrimidin-2-ylamino compounds have shown promising results as histone deacetylase inhibitors, which is significant in cancer therapy. N-(2-Aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a compound with a similar core structure, has exhibited selective inhibition of certain histone deacetylases, indicating potential therapeutic applications in oncology (Zhou et al., 2008).
Thymidylate Synthase and Dihydrofolate Reductase Inhibition
Compounds with a thieno[2,3-d]pyrimidine scaffold, analogous to the query compound, have been synthesized as inhibitors of thymidylate synthase and dihydrofolate reductase. These enzymes are targets in cancer chemotherapy, and such inhibitors could have significant implications for cancer treatment (Gangjee, Qiu, Li & Kisliuk, 2008).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate involves the condensation of 3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetic acid with methyl 4-aminobenzoate, followed by esterification of the resulting product with methanol and benzoic anhydride.", "Starting Materials": [ "3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetic acid", "methyl 4-aminobenzoate", "methanol", "benzoic anhydride" ], "Reaction": [ "Step 1: Condensation of 3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetic acid with methyl 4-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the intermediate product.", "Step 2: Esterification of the intermediate product with methanol and benzoic anhydride in the presence of a catalyst such as sulfuric acid to form the final product, methyl 4-({[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl}amino)benzoate." ] } | |
CAS No. |
1252919-23-5 |
Molecular Formula |
C21H23N3O5S |
Molecular Weight |
429.49 |
IUPAC Name |
methyl 4-[[2-[3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetyl]amino]benzoate |
InChI |
InChI=1S/C21H23N3O5S/c1-13(2)8-10-23-19(26)18-16(9-11-30-18)24(21(23)28)12-17(25)22-15-6-4-14(5-7-15)20(27)29-3/h4-7,9,11,13H,8,10,12H2,1-3H3,(H,22,25) |
InChI Key |
HLKNSHDREXSBQC-UHFFFAOYSA-N |
SMILES |
CC(C)CCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC3=CC=C(C=C3)C(=O)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.